Cas no 2103907-97-5 (3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-)

• Product Name: 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-
• CAS No: 2103907-97-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5277057
• Update Time: 2025-06-28

3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-

• Inchi： 1S/C8H15NO2/c9-4-7(2-1-3-7)8(10)5-11-6-8/h10H,1-6,9H2
• InChI Key： PEAXNBNPCYOCKY-UHFFFAOYSA-N
• SMILES： O1CC(C2(CN)CCC2)(O)C1

Additional information on 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-

Professional Introduction to 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]- (CAS No. 2103907-97-5)

3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-, identified by its CAS number 2103907-97-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of an oxetane ring, a three-membered cyclic ether with a high degree of reactivity due to the strained nature of its ring structure. The presence of an amino methyl group attached to the cyclobutyl ring introduces additional functional properties, making this compound a versatile intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The structure of 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]- consists of a cyclobutyl group linked to an oxetane ring, which is further substituted with an amino methyl group. This unique arrangement imparts both nucleophilic and electrophilic characteristics to the molecule, enabling it to participate in a wide range of chemical reactions. The oxetane ring is particularly notable for its ability to undergo ring-opening reactions under various conditions, which can be exploited for the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel compounds with structural motifs that mimic natural products or bioactive molecules. The cyclobutyl and oxetane moieties are frequently found in biologically active compounds, and modifications of these structures have led to the discovery of new pharmacophores. The compound 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]- represents an intriguing example of how structural complexity can be harnessed for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as a building block in drug discovery. The oxetane ring can be opened selectively under controlled conditions, allowing for the introduction of diverse functional groups at specific positions. This reactivity has been leveraged in the synthesis of peptidomimetics and other bioactive molecules where precise control over molecular architecture is crucial. Furthermore, the presence of an amino methyl group provides a site for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

The pharmaceutical industry has shown particular interest in oxetane-containing compounds due to their potential biological activity. For instance, oxetane derivatives have been explored as inhibitors of enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation. The compound 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-, with its unique structural features, could serve as a precursor for such inhibitors. Its ability to undergo facile functionalization makes it an attractive candidate for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of understanding the mechanistic aspects of reactions involving oxetane rings. The ring-opening reaction is typically catalyzed by nucleophiles or bases, and the regioselectivity can be influenced by steric and electronic factors. In the case of 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]-, the amino methyl group may play a role in directing the course of these reactions. This has implications for both synthetic methodology and for designing molecules with specific biological activities.

The synthesis of complex organic molecules often requires multi-step strategies that involve careful selection of reaction conditions and reagents. The compound 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]- exemplifies this challenge, as it combines several functional groups that must be handled with precision. Advances in synthetic chemistry have enabled more efficient routes to such molecules, often through transition-metal-catalyzed reactions or novel methodologies that enhance selectivity and yield.

In conclusion, 3-Oxetanol, 3-[1-(aminomethyl)cyclobutyl]- (CAS No. 2103907-97-5) is a compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for drug discovery efforts aimed at developing novel therapeutics. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.